Cas no 922083-70-3 (N-tert-butyl-N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide)

N-tert-butyl-N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide structure
922083-70-3 structure
Product name:N-tert-butyl-N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide
CAS No:922083-70-3
MF:C22H34N4O2
MW:386.530965328217
CID:6338871
PubChem ID:44024907

N-tert-butyl-N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-tert-butyl-N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide
    • N-tert-butyl-N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]ethanediamide
    • 922083-70-3
    • N'-tert-butyl-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]oxamide
    • N1-(tert-butyl)-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide
    • F2291-0965
    • AKOS024636688
    • Inchi: 1S/C22H34N4O2/c1-22(2,3)24-21(28)20(27)23-15-19(26-11-6-5-7-12-26)16-8-9-18-17(14-16)10-13-25(18)4/h8-9,14,19H,5-7,10-13,15H2,1-4H3,(H,23,27)(H,24,28)
    • InChI Key: ZKVQCVKRTFJDEN-UHFFFAOYSA-N
    • SMILES: O=C(C(NC(C)(C)C)=O)NCC(C1C=CC2=C(CCN2C)C=1)N1CCCCC1

Computed Properties

  • Exact Mass: 386.26817634g/mol
  • Monoisotopic Mass: 386.26817634g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 553
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 64.7Ų

N-tert-butyl-N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2291-0965-2μmol
N-tert-butyl-N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]ethanediamide
922083-70-3 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2291-0965-15mg
N-tert-butyl-N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]ethanediamide
922083-70-3 90%+
15mg
$89.0 2023-05-16
Life Chemicals
F2291-0965-50mg
N-tert-butyl-N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]ethanediamide
922083-70-3 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2291-0965-3mg
N-tert-butyl-N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]ethanediamide
922083-70-3 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2291-0965-10mg
N-tert-butyl-N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]ethanediamide
922083-70-3 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2291-0965-4mg
N-tert-butyl-N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]ethanediamide
922083-70-3 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2291-0965-20mg
N-tert-butyl-N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]ethanediamide
922083-70-3 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F2291-0965-30mg
N-tert-butyl-N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]ethanediamide
922083-70-3 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2291-0965-5mg
N-tert-butyl-N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]ethanediamide
922083-70-3 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2291-0965-25mg
N-tert-butyl-N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]ethanediamide
922083-70-3 90%+
25mg
$109.0 2023-05-16

Additional information on N-tert-butyl-N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide

N-Tert-Butyl-N'-[2-(1-Methyl-2,3-Dihydro-1H-lndol-5-Yl)-2-(Piperidin-1-Yl)Ethyl]Ethanediamide: A Comprehensive Overview

The compound with CAS No. 922083-70-3, known as N-Tert-butyl-N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]ethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, biological properties, and potential applications.

Structural Features: The molecule comprises several key structural elements that contribute to its functionality. The presence of a tert-butyl group provides steric bulk, which can influence the compound's stability and solubility. The indole ring system, substituted with a methyl group at position 1 and connected via a dihydro structure at positions 2 and 3, introduces aromaticity and potential hydrogen bonding capabilities. Additionally, the piperidine ring attached to the ethylene chain adds rigidity and may enhance the compound's ability to interact with biological targets. The ethanediamide moiety serves as a linker, facilitating interactions between the other functional groups.

Synthesis: The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indole derivative. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to construct the indole core. Subsequent steps involve coupling reactions to introduce the piperidine and tert-butyl groups. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

Biological Activity: Studies have demonstrated that this compound exhibits potent biological activity in various assays. For instance, it has shown significant anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, preliminary studies suggest that it may possess anticancer activity by targeting specific oncogenic pathways. Recent research has also highlighted its potential as a modulator of ion channels, which could be exploited for treating neurological disorders.

Toxicological Evaluation: Safety assessment is crucial for any compound intended for pharmaceutical use. Recent toxicological studies have evaluated the acute and chronic toxicity profiles of this compound in animal models. Results indicate that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development.

Applications: Given its unique properties, this compound holds potential in several therapeutic areas. Its anti-inflammatory activity makes it a candidate for treating conditions such as arthritis and inflammatory bowel disease. The anticancer potential underscores its role in oncology research, particularly in developing targeted therapies. Additionally, its ability to modulate ion channels could pave the way for treatments in epilepsy and other neurological disorders.

In conclusion, N-Tert-butyl-N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-Yl)ethyl]ethanediamide (CAS No. 922083703) is a versatile compound with a wealth of applications across multiple fields. Ongoing research continues to uncover new insights into its structure-function relationships and therapeutic potential.

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